Cas no 4851-53-0 (1,2-bis(diethoxyphosphoryl)ethyne)

• Product Name: 1,2-bis(diethoxyphosphoryl)ethyne
• CAS No: 4851-53-0
• MF: C₁₀H₂₀O₆P₂
• MW: 298.209725379944
• CID: 1518658
• PubChem ID: 12651414
• Update Time: 2025-11-02

1,2-bis(diethoxyphosphoryl)ethyne Chemical and Physical Properties

Names and Identifiers

• 1,2-bis(diethoxyphosphoryl)ethyne
• CTK8I8516
• Tetraethyl ethyne-1,2-diylbisphosphonate
• tetraethyl ethynediyldiphosphonate
• 1,2-Bis(diethoxyphosphinyl)ethyne
• tetraethyl ethynyldiphosphonate
• tetraethyl acetylenediphosphonate
• bis(diethoxyphosphoryl)acetylene
• Bis-(O,O-diethyl-phosphono)-acetylen
• tetraethyl ethynylbisphosphonate
• CS-0108198
• SCHEMBL5033275
• Tetraethyl ethyne-1,2-diyldiphosphonate
• DIETHYL 2-(DIETHOXYPHOSPHORYL)ETHYNYLPHOSPHONATE
• BIS(DIETHOXYPHOSPHORYL)ACETYLENE,99%
• 4851-53-0
• diethyl [2-(diethoxyphosphoryl)ethynyl]phosphonate
• Tetraethyl ethyne-1,2-diylbis(phosphonate)
• DTXSID10505738

• MDL： MFCD00015663
• Inchi： 1S/C10H20O6P2/c1-5-13-17(11,14-6-2)9-10-18(12,15-7-3)16-8-4/h5-8H2,1-4H3
• InChI Key： YWEHVMWRXBROHK-UHFFFAOYSA-N
• SMILES： P(C#CP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 298.07400
• Monoisotopic Mass: 298.07351235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 181.5-182.5(2.5mm)
• PSA: 90.68000
• LogP: 3.43700
• Sensitiveness: moisture sensitive

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters

Additional information on 1,2-bis(diethoxyphosphoryl)ethyne

Comprehensive Guide to 1,2-bis(diethoxyphosphoryl)ethyne (CAS No. 4851-53-0): Properties, Applications, and Market Insights

1,2-bis(diethoxyphosphoryl)ethyne (CAS No. 4851-53-0) is a specialized organophosphorus compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, also known as bis(diethoxyphosphoryl)acetylene, features two diethoxyphosphoryl groups attached to an ethyne backbone, offering exceptional reactivity and versatility in synthetic chemistry. Its molecular structure enables it to act as a key intermediate in the production of advanced materials, pharmaceuticals, and agrochemicals.

The growing interest in phosphorus-containing compounds like 1,2-bis(diethoxyphosphoryl)ethyne stems from their role in sustainable chemistry and green synthesis. Researchers are increasingly exploring its potential in click chemistry and metal-organic frameworks (MOFs), which are trending topics in materials science. The compound’s ability to form stable complexes with transition metals has also made it a subject of study in catalysis and coordination chemistry.

One of the most searched questions about CAS No. 4851-53-0 relates to its synthesis and purification methods. The compound is typically prepared through the phosphorylation of acetylene derivatives under controlled conditions. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its applications in fine chemical synthesis. Recent studies highlight its utility in constructing phosphonate-based polymers, a hot topic in polymer chemistry due to their flame-retardant properties.

From an industrial perspective, 1,2-bis(diethoxyphosphoryl)ethyne is gaining traction in the pharmaceutical sector, particularly in the development of prodrugs and enzyme inhibitors. Its phosphonate groups mimic natural phosphate esters, making it a valuable scaffold for drug design. Additionally, the agrochemical industry utilizes this compound in the synthesis of herbicides and plant growth regulators, addressing the global demand for sustainable crop protection solutions.

The market for organophosphorus compounds like 4851-53-0 is expanding, driven by innovations in green chemistry and biodegradable materials. Environmental regulations and the shift toward eco-friendly alternatives have further boosted its adoption. Analysts predict steady growth in its applications, particularly in electronic materials and energy storage systems, where phosphorus-based additives enhance performance and stability.

For researchers and manufacturers, understanding the safety and handling of 1,2-bis(diethoxyphosphoryl)ethyne is essential. While it is not classified as hazardous under standard conditions, proper storage in airtight containers away from moisture is recommended to maintain its stability. Recent advancements in computational chemistry have also enabled better prediction of its reactivity, reducing experimental risks and costs.

In summary, 1,2-bis(diethoxyphosphoryl)ethyne (CAS No. 4851-53-0) is a multifaceted compound with broad applications in material science, pharmaceuticals, and agrochemicals. Its unique structure and reactivity align with current trends in sustainable chemistry and high-performance materials, making it a compound of significant interest for future innovations. As industries continue to prioritize efficiency and environmental responsibility, the demand for specialized intermediates like this is expected to rise.